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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597

In the pursuit of enhancing the performance of polymer composites, surface modification of
reinforcing nanofillers is a critical step. Alkylamines, with their versatile carbon chain lengths,
have emerged as effective agents for this purpose. This guide provides an objective
comparison of two such modifiers, undecylamine (C11) and octadecylamine (C18), in the
context of polymer composite performance.

Due to a lack of direct comparative studies between undecylamine and octadecylamine, this
analysis utilizes dodecylamine (C12) as a proxy for undecylamine, given their similar short
alkyl chain lengths. The following sections present a compilation of experimental data from
separate studies on epoxy-based composites reinforced with functionalized graphene, offering
insights into how the differing chain lengths of these amines influence the mechanical and
thermal properties of the resulting materials.

Performance Data at a Glance

The following tables summarize the key quantitative data on the mechanical and thermal
properties of epoxy composites modified with dodecylamine-functionalized graphene (as a
proxy for undecylamine) and octadecylamine-functionalized graphene oxide.

Table 1. Comparison of Mechanical Properties
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Epoxy with .
. Epoxy with
Dodecylamine- .
Property Neat Epoxy Neat Epoxy Octadecylamin
Graphene (0.5
e-GO (0.5 wt%)
wt%)
Increased by
_ Increased by
Tensile Strength Not Reported ~50 MPa 104% (~102

38.8%

MPa)[1]

Flexural Strength  Not Reported

Not Reported

Not Reported

Increased by

75%][1]
Table 2: Comparison of Thermal Stability
Epoxy with .
. Epoxy with
Dodecylamine- )
Property Neat Epoxy Neat Epoxy Octadecylamin
Graphene
e-GO
(0.75 wt%)
Onset
) Higher than ]
Degradation ) Slight decrease 356 °C 365 °CJ[1]
composite
Temp.
In-Depth Analysis

The longer alkyl chain of octadecylamine appears to offer more significant improvements in the

mechanical properties of epoxy composites compared to the shorter chain of dodecylamine.

The tensile strength of the epoxy composite saw a remarkable 104% increase with the addition

of 0.5 wt% octadecylamine-functionalized graphene oxide (GO). In contrast, the same weight

percentage of dodecylamine-functionalized graphene resulted in a 38.8% increase in tensile

strength. This suggests that the longer C18 chain of octadecylamine may lead to better

dispersion of the nanofiller within the polymer matrix and stronger interfacial adhesion,

facilitating more effective stress transfer from the polymer to the reinforcement.

In terms of thermal stability, the results are more nuanced. The addition of dodecylamine-

functionalized graphene led to a slight decrease in the onset degradation temperature

compared to the neat epoxy, except at a higher loading of 0.75 wt%. Conversely,
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octadecylamine-functionalized GO increased the maximum thermal degradation temperature of
the epoxy resin from 356 °C to 365 °C. This indicates that the longer alkyl chain of
octadecylamine may provide a better barrier to heat, slowing down the degradation process.

Experimental Corner

The following sections detail the methodologies employed in the studies cited, providing a
blueprint for researchers looking to replicate or build upon this work.

Protocol 1: Modification of Graphene with Dodecylamine
and Composite Fabrication

This protocol is based on the work of Chhetri et al. (2016).

Objective: To functionalize graphene with dodecylamine and fabricate an epoxy-based
composite.

Materials:

Graphene Oxide (GO)

Dodecylamine (DA)

Epoxy Resin

Hardener

Appropriate Solvents

Procedure:

e Functionalization of Graphene:

o Disperse Graphene Oxide in a suitable solvent.

o Add Dodecylamine to the GO dispersion.
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o The mixture undergoes a reaction that results in the simultaneous functionalization and
reduction of GO.

o Composite Fabrication (Solution Mixing):

o

Disperse the dodecylamine-modified reduced graphene (DA-G) in a solvent.

[e]

Add the epoxy resin to the DA-G dispersion and mix thoroughly.

o

Incorporate the hardener into the mixture.

[¢]

Pour the mixture into molds and cure at the recommended temperature and time.

Characterization:

Fourier Transform Infrared Spectroscopy (FTIR): To confirm the functionalization of
graphene.

o X-ray Diffraction (XRD): To assess the dispersion of the modified graphene in the epoxy
matrix.

e Field Emission Scanning Electron Microscopy (FESEM): To examine the fracture surface
morphology of the composites.

» Tensile Testing: To evaluate the mechanical strength of the composites.

e Thermogravimetric Analysis (TGA): To determine the thermal stability of the composites.

Protocol 2: Modification of Graphene Oxide with
Octadecylamine and Composite Fabrication

This protocol is based on the work of Pourhashem et al. (2017).

Obijective: To functionalize graphene oxide with octadecylamine and fabricate an epoxy
nanocomposite.

Materials:
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Graphene Oxide (GO)

Octadecylamine (ODA)

Epoxy Resin

Curing Agent

Acetone

Procedure:

e Functionalization of Graphene Oxide:
o Synthesize graphene oxide using a modified Hummers' method.
o Functionalize the GO with octadecylamine.

o Composite Fabrication (Vacuum Shock Technique):

[¢]

Disperse the octadecylamine-functionalized GO (GO-ODA) in acetone.

o

Mix the dispersion with the epoxy resin.

[e]

Place the mixture and the curing agent separately under vacuum to remove bubbles.

o

Combine the resin mixture and the curing agent.

[¢]

Cure the composite as per the resin manufacturer's instructions.
Characterization:
e FTIR and Raman Spectroscopy: To characterize the functionalization of GO.

e XRD, SEM, and Transmission Electron Microscopy (TEM): To analyze the dispersion of
nanoparticles in the matrix.

o Tensile and Flexural Strength Testing: To measure the mechanical properties of the
nanocomposites.
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e TGA: To evaluate the thermal stability of the composites.

Visualizing the Process

The following diagrams illustrate the experimental workflows for the modification of polymer

composites with undecylamine/dodecylamine and octadecylamine.

Composite Fabrication

Epoxy Resin Solution Mixing .—> Final Composite

Disperse DA-G in Solvent

Graphene Functionalization

Solvent

—>= Dodecylamine-Graphene (DA-G) }—»

Dodecylamine

Graphene Oxide

Functionalization & Reduction

Click to download full resolution via product page

Workflow for Undecylamine/Dodecylamine Modification.
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Workflow for Octadecylamine Modification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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